Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI)

• CAS RN: 122598-70-3
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 1-(4-methyl-1-bicyclo[4.2.0]oct-3-enyl)ethanone
• InChI: InChI=1S/C11H16O/c1-8-3-5-11(9(2)12)6-4-10(11)7-8/h3,10H,4-7H2,1-2H3
• InChI Key: PPYMWTUPDCPULD-UHFFFAOYSA-N
• SMILES: CC1=CCC2(CCC2C1)C(=O)C
• synonyms: Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)- (9CI)

Description

Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI), also known as MBOC, is a bicyclic ketone that has been used in scientific research for its unique chemical properties. MBOC has a complex structure that makes it an interesting molecule to study.

Scientific Research Applications

Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) has been used in scientific research for various applications. One of the main applications of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) is in the field of organic chemistry, where it is used as a starting material for the synthesis of other compounds. Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) has also been used in the development of new drugs, as it has been found to have potential therapeutic effects.

Mechanism Of Action

The mechanism of action of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) is not well understood. However, it is thought to work by interacting with specific receptors in the body, which leads to changes in biochemical and physiological processes.

Biochemical And Physiological Effects

Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) has been found to have various biochemical and physiological effects. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic effects. Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) has also been found to have an impact on the central nervous system, where it has been shown to affect neurotransmitter release.

Advantages And Limitations For Lab Experiments

One of the advantages of using Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) in lab experiments is its unique chemical structure, which makes it an interesting molecule to study. However, the synthesis of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) is a challenging process that requires expertise in organic chemistry. Additionally, the mechanism of action of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) is not well understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI). One area of research could be to further investigate the mechanism of action of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI). Another area of research could be to explore the potential therapeutic effects of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) in the treatment of various diseases. Additionally, future research could focus on the development of new synthetic methods for the synthesis of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI).

Synthesis Methods

Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) can be synthesized using a multistep synthesis method. The first step involves the preparation of the starting material, 4-methylcyclohexanone, which is then converted into the bicyclic ketone Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) using a series of chemical reactions. The synthesis of Ethanone, 1-(4-methylbicyclo[4.2.0]oct-3-en-1-yl)-(9CI) is a challenging process that requires expertise in organic chemistry.